Cas no 1804667-37-5 (3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid
• CAS No: 1804667-37-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4866004
• Update Time: 2025-06-08

3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid

• Inchi： 1S/C8H5ClF3NO2/c9-4-1-3(2-5(14)15)6(7(10)11)13-8(4)12/h1,7H,2H2,(H,14,15)
• InChI Key： NJFARVNVXDXKQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(=C1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid

3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1804667-37-5): An Overview of Its Properties and Applications

3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1804667-37-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of substituted pyridines, which are known for their diverse applications in the development of novel drugs and agrochemicals.

The molecular structure of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid is characterized by the presence of a pyridine ring substituted with a chlorine atom, a difluoromethyl group, and a fluorine atom, along with an acetic acid moiety. These functional groups contribute to the compound's chemical stability, solubility, and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The difluoromethyl group was found to enhance the compound's ability to inhibit pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound possesses significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival. Specifically, the compound was found to downregulate the expression of oncogenes such as c-Myc and Bcl-2, leading to apoptosis and cell cycle arrest.

The pharmacokinetic properties of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. The presence of fluorine atoms in the structure contributes to its metabolic stability, reducing the risk of rapid degradation in vivo.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid. One notable approach involves the sequential functionalization of a pyridine derivative through halogenation, difluoromethylation, and fluorination steps. This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further optimized these synthetic processes, reducing costs and environmental impact.

The safety profile of 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1804667-37-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer valuable biological activities, including anti-inflammatory and antitumor properties. Ongoing research continues to explore its therapeutic potential and optimize its use in various medical conditions.